Cas no 951893-07-5 (2,2-Dimethyl-4-2-(ethylthio)phenyl-4-oxobutyric acid)

• Product Name: 2,2-Dimethyl-4-2-(ethylthio)phenyl-4-oxobutyric acid
• CAS No: 951893-07-5
• MF: C₁₄H₁₈O₃S
• MW: 266.355923175812
• MDL: MFCD09801825
• CID: 4722733
• Update Time: 2025-05-23

2,2-Dimethyl-4-2-(ethylthio)phenyl-4-oxobutyric acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-4-[2-(ethylthio)phenyl]-4-oxobutyric acid
• 4-(2-(Ethylthio)phenyl)-2,2-dimethyl-4-oxobutanoic acid
• 2,2-Dimethyl-4-2-(ethylthio)phenyl-4-oxobutyric acid

• MDL： MFCD09801825
• Inchi： 1S/C14H18O3S/c1-4-18-12-8-6-5-7-10(12)11(15)9-14(2,3)13(16)17/h5-8H,4,9H2,1-3H3,(H,16,17)
• InChI Key： REQOQNKNHPAVBQ-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=CC=1C(CC(C(=O)O)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 312
• XLogP3: 2.8
• Topological Polar Surface Area: 79.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2-Dimethyl-4-2-(ethylthio)phenyl-4-oxobutyric acid

2,2-Dimethyl-4-2-(ethylthio)phenyl-4-oxobutyric Acid: A Comprehensive Overview

The compound with CAS No. 951893-07-5, known as 2,2-Dimethyl-4-(2-(ethylthio)phenyl)-4-oxobutyric acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic acids, specifically a substituted butyric acid derivative. Its structure features a butyric acid backbone with a 4-keto group and a 4-substituted phenyl group that includes an ethylthio substituent. The dimethyl groups at the 2-position further enhance its structural complexity and functional versatility.

Recent studies have highlighted the importance of thioether-containing compounds like this one in medicinal chemistry. The presence of the ethylthio group introduces unique electronic and steric properties, making it an attractive candidate for drug design. Researchers have explored its potential as a lead compound in the development of new pharmaceutical agents targeting various therapeutic areas, including cancer and neurodegenerative diseases.

The synthesis of 2,2-Dimethyl-4-(2-(ethylthio)phenyl)-4-oxobutyric acid involves a multi-step process that typically includes nucleophilic substitution, oxidation, and cyclization reactions. The key intermediates in its synthesis are carefully designed to ensure high yields and purity. For instance, the formation of the ethylthio-substituted phenyl group is often achieved through a Friedel-Crafts alkylation followed by oxidation to introduce the thioether functionality.

One of the most promising applications of this compound lies in its ability to act as a chiral building block in asymmetric synthesis. The presence of multiple stereogenic centers in its structure allows for the creation of enantiomerically pure derivatives, which are highly valuable in drug discovery. Recent advancements in asymmetric catalysis have further enhanced its utility in this domain.

In terms of physical properties, 2,2-Dimethyl-4-(2-(ethylthio)phenyl)-4-oxobutyric acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its environmental impact. Recent research has shown that it undergoes microbial degradation under aerobic conditions, with key intermediates being identified through metabolomic studies. This information is vital for ensuring sustainable practices in its production and disposal.

In conclusion, CAS No. 951893-07-5, or 2,2-Dimethyl-4-(2-(ethylthio)phenyl)-4-oxobutyric acid, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for future scientific exploration.